Cas no 1807169-11-4 (3-Cyano-5-ethyl-4-nitrobenzoic acid)

• Product Name: 3-Cyano-5-ethyl-4-nitrobenzoic acid
• CAS No: 1807169-11-4
• MF: C₁₀H₈N₂O₄
• MW: 220.181522369385
• CID: 5009927
• Update Time: 2025-10-22

3-Cyano-5-ethyl-4-nitrobenzoic acid Chemical and Physical Properties

Names and Identifiers

• 3-Cyano-5-ethyl-4-nitrobenzoic acid

• Inchi： 1S/C10H8N2O4/c1-2-6-3-7(10(13)14)4-8(5-11)9(6)12(15)16/h3-4H,2H2,1H3,(H,13,14)
• InChI Key： DYORLWNBAMHRDK-UHFFFAOYSA-N
• SMILES： OC(C1C=C(C#N)C(=C(C=1)CC)[N+](=O)[O-])=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 341
• XLogP3: 1.8
• Topological Polar Surface Area: 107

Additional information on 3-Cyano-5-ethyl-4-nitrobenzoic acid

3-Cyano-5-Ethyl-4-Nitrobenzoic Acid: A Comprehensive Overview

3-Cyano-5-Ethyl-4-Nitrobenzoic Acid, also known by its CAS number 1807169-11-4, is a compound of significant interest in the fields of organic chemistry and materials science. This compound is characterized by its unique structure, which includes a benzoic acid backbone substituted with a cyano group at the 3-position, an ethyl group at the 5-position, and a nitro group at the 4-position. The combination of these functional groups imparts distinctive chemical properties, making it a valuable molecule for various applications.

The synthesis of 3-Cyano-5-Ethyl-4-Nitrobenzoic Acid involves a series of well-established organic reactions, including nitration, cyanation, and alkylation. Recent advancements in catalytic methods have enabled more efficient and selective syntheses, reducing production costs and minimizing environmental impact. These improvements have made the compound more accessible for research and industrial use.

One of the most promising applications of 3-Cyano-5-Ethyl-4-Nitrobenzoic Acid lies in its potential as a precursor for advanced materials. Researchers have explored its use in the development of novel polymers, where its functional groups can serve as reactive sites for polymerization. For instance, the cyano group can participate in hydrogen bonding, enhancing the mechanical properties of resulting polymers. Similarly, the nitro group can act as a site for further functionalization, enabling tailored properties such as improved thermal stability or enhanced electrical conductivity.

In addition to materials science, 3-Cyano-5-Ethyl-4-Nitrobenzoic Acid has shown potential in pharmaceutical research. Its structure resembles certain bioactive molecules, suggesting that it could serve as a lead compound for drug discovery. Recent studies have investigated its ability to modulate enzyme activity, particularly in pathways related to inflammation and oxidative stress. While preliminary results are encouraging, further research is needed to fully understand its pharmacokinetic properties and safety profile.

The electronic properties of 3-Cyano-5-Ethyl-4-Nitrobenzoic Acid make it an interesting candidate for use in electronic devices. The presence of electron-withdrawing groups like the nitro and cyano groups significantly alters the molecule's electronic structure, making it suitable for applications in organic electronics. For example, it has been explored as a component in organic field-effect transistors (OFETs), where its ability to stabilize charge carriers could improve device performance.

Recent advancements in computational chemistry have provided deeper insights into the molecular behavior of 3-Cyano-5-Ethyl-4-Nitrobenzoic Acid. Quantum mechanical calculations have revealed details about its electronic transitions and vibrational modes, which are critical for understanding its optical properties. These findings have paved the way for new strategies in optimizing its use in optoelectronic devices.

In conclusion, 3-Cyano-5-Ethyl-4-Nitrobenzoic Acid, with its unique structure and versatile functional groups, continues to be a focal point in scientific research. Its potential applications span across multiple disciplines, from materials science to pharmaceuticals and electronics. As researchers continue to uncover its properties and develop innovative synthesis methods, this compound is poised to play an increasingly important role in both academic and industrial settings.